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Compound of Interest

Compound Name: 1-Methoxy-3-vinylbenzene

Cat. No.: B1583988

Introduction

3-Vinylanisole (CAS 626-20-0), also known as 3-methoxystyrene, is an aromatic ether with
significant utility in organic synthesis and materials science.[1][2] Its vinyl functional group
makes it a valuable monomer and a versatile building block in the development of novel
polymers and pharmaceutical intermediates.[3] However, the structural features that make 3-
vinylanisole chemically useful also impart specific health and safety risks that must be
rigorously managed.

This technical guide is designed for researchers, chemists, and drug development
professionals. It moves beyond a simple recitation of safety data sheet (SDS) information to
provide a comprehensive framework for risk assessment and safe handling. The protocols and
principles outlined herein are grounded in an understanding of the compound's
physicochemical properties, aiming to create a self-validating system of safety that protects
personnel, preserves experimental integrity, and ensures regulatory compliance.

Section 1: Compound Identification and
Physicochemical Properties

A foundational understanding of a chemical's physical properties is critical for anticipating its
behavior under laboratory conditions. This data directly informs decisions regarding storage,
handling, and emergency response.
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Property Value Source(s)

CAS Number 626-20-0 [1]14]
1-Ethenyl-3-methoxybenzene,

Synonyms 3-Methoxystyrene, m- [1]
Vinylanisole

Molecular Formula CoH100 [2]

Molecular Weight 134.18 g/mol [1114]

Appearance Colorless liquid [3]

Boiling Point 204-205 °C (at 760 mmHg) [4]

Density 0.967 g/mL at 25 °C [4]

_ 77.78 °C (172.0 °F) - Closed
Flash Point [1114]

Cup

Refractive Index

n20/D 1.5540

[4]

Recommended Storage

2-8 °C (Refrigerated)

[4]

Section 2: Hazard Assessment and GHS

Classification

While specific GHS classification for 3-vinylanisole is not universally published, a reliable

hazard assessment can be extrapolated from its structural isomer, 4-vinylanisole (CAS 637-69-

4), which has been more thoroughly characterized.[5][6] Isomeric compounds often present

similar toxicological and physical hazards.
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Hazard Class

GHS Category

Hazard Statement

Causality and Field
Insight

Flammable Liquids

Category 4

H227: Combustible
liquid

The flash point of
~78°C classifies this
as a combustible
liquid, not flammable.
[41[5] This means it
requires heating or a
significant ignition
source to ignite. The
primary risk is not
spontaneous ignition
at ambient
temperatures, but
rather proximity to hot
plates, open flames,
or faulty electrical

equipment.

Skin

Corrosion/Irritation

Category 2

H315: Causes skin

irritation

As an organic solvent,
3-vinylanisole can
defat the skin, leading
to dryness, redness,
and irritation upon
prolonged or repeated
contact.[5][7] The
aromatic ring structure
can enhance its ability
to penetrate the lipid

layers of the skin.

Serious Eye

Damage/Irritation

Category 2

H319: Causes serious

eye irritation

Direct contact of
vapors or splashes
with the eyes can
cause significant
irritation, pain, and
redness.[5] The

severity is sufficient to
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warrant immediate
and prolonged
flushing to prevent

potential damage.

Inhalation of
concentrated vapors
can irritate the
mucous membranes

of the respiratory tract.

Specific Target Organ o ]
o ) H335: May cause [5] This is a direct
Toxicity (Single Category 3 ) o )
respiratory irritation consequence of its
Exposure)

volatility, especially if
handled at elevated
temperatures or in
poorly ventilated

areas.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

The hierarchy of controls is a fundamental principle of industrial hygiene that prioritizes the
most effective and reliable safety measures. PPE, while essential, is considered the last line of
defense.[8]

The Hierarchy of Controls

o Elimination/Substitution: Where scientifically viable, substitute 3-vinylanisole with a less
hazardous reagent.

e Engineering Controls: These are physical changes to the workspace that isolate personnel
from the hazard. For 3-vinylanisole, a certified chemical fume hood is the most critical
engineering control to mitigate inhalation exposure.[5]

o Administrative Controls: These are procedural controls, including the development of
Standard Operating Procedures (SOPs), mandatory training, and clear labeling.
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+ Personal Protective Equipment (PPE): Specialized equipment worn by the user.

Hierarchy of Controls for 3-Vinylanisole

Elimination/Substitution

(Most Effective)

f not possible

Engineering Controls

(e.g., Fume Hood)
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Administrative Controls
(SOPs, Training)

Final barrier

Personal Protective Equipment (PPE)

(Least Effective)
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Caption: Hierarchy of controls, from most to least effective.

Recommended Personal Protective Equipment (PPE)

Selection of appropriate PPE is non-negotiable and must be based on a thorough risk
assessment of the specific procedure being performed.
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e .- Rationale and Best
Body Part PPE Specification .
Practices

Standard safety glasses are
insufficient.[8] Goggles provide
a seal against splashes and
ANSI Z87.1-compliant vapors. A face shield should be
Eyes/Face chemical safety goggles or a used in conjunction with
full-face shield. goggles when there is a
significant risk of splashing
(e.g., transfers of large

volumes).

Avoid latex gloves due to poor
chemical resistance. Check for
tears or pinholes before each
use. For prolonged contact or
immersion, heavier gauge

Hands Nitrile or Butyl rubber gloves. butyl gloves are
recommended.[9] Change
gloves immediately if
contamination is suspected
and every 30-60 minutes

during extended procedures.

[8]

A lab coat protects skin and

Bod Flame-resistant laboratory personal clothing from minor
ody .

coat. splashes.[9] Ensure it is fully

buttoned.

A NIOSH-approved respirator
with an organic vapor cartridge
Respiratory Not required for normal use in is required if engineering
a functioning fume hood. controls fail, for large-scale
spill cleanup, or if working

outside of a fume hood.[1]
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Section 4: Standard Operating Procedures (SOPSs)
Protocol 4.1: General Handling and Use

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate height. Clear the workspace of all unnecessary items and ignition sources
(e.g., hot plates, motors).

PPE Donning: Put on all required PPE as specified in Section 3.2.
Chemical Transport: Transport the container in a secondary, chemically-resistant container.

Dispensing: Perform all transfers and dispensing of 3-vinylanisole deep within the fume
hood.

Heating: If heating is required, use a heating mantle or oil bath with temperature control.
Never heat with an open flame.

Post-Handling: Tightly cap the container. Wipe down the work surface with an appropriate
solvent.

PPE Doffing: Remove PPE in a manner that avoids self-contamination. Wash hands
thoroughly with soap and water.[5]

Protocol 4.2: Storage and Transport

Receiving: Upon receipt, inspect the container for damage.

Labeling: Affix a label with the date received and the date opened.[10] This is crucial for
tracking chemical stability, as compounds with vinyl groups can potentially polymerize over
time, even though the 4-isomer SDS suggests this is not a primary hazard.[5] The presence
of inhibitors in some commercial products suggests this risk should not be ignored.[4]

Storage Location: Store in a refrigerator rated for chemical storage (2—8 °C).[4] Do not store
with strong oxidizing agents.[5]

Container Integrity: Ensure the container is tightly sealed to prevent vapor leakage. Use
containers with screw caps; avoid ground glass stoppers.[10]
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Section 5: Emergency Procedures

Rapid and correct response during an emergency is critical to minimizing harm. All personnel
must be familiar with the location of safety showers, eyewash stations, fire extinguishers, and
spill kits.

Emergency Response Decision Tree

Activate alarm Inhalation: Move to fresh air

Evacuate Seek medical attn.
»{ Fire Use CO2/Dry Chem extinguisher |  |nhalation A
(if trained).

Skin/Eye: Flush 15+ min
Remove clothing

nEye Seek medical attn.
‘ Personnel Route of
Emergency Event
@ SOIET Large: Evacuate area
. Alert safety personnel
Major »| Control ignition sources.
»( Spill .
Small: Absorb with inert material
Ventilate area
Dispose as waste.

Click to download full resolution via product page

Caption: Decision tree for responding to emergencies involving 3-vinylanisole.

Protocol 5.1: Accidental Release (Spill) Response

o Alert & Isolate: Alert personnel in the immediate area.
« Ignition Control: Remove all ignition sources and increase ventilation.[5]

o Containment: For small spills (<100 mL), absorb the material with a non-combustible
absorbent like vermiculite, sand, or commercial sorbent pads.[5]
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o Cleanup: Wearing full PPE, collect the absorbed material using non-sparking tools and place
it in a labeled, sealable container for hazardous waste disposal.

» Decontamination: Clean the spill area thoroughly.

o Large Spills: For large spills, evacuate the area immediately and contact your institution's
emergency response team.

Protocol 5.2: First Aid for Exposure

 Inhalation: Immediately move the affected person to fresh air.[5][11] If breathing is difficult or
symptoms persist, seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing.[12] Flush the affected skin with
copious amounts of water for at least 15 minutes, using a safety shower if necessary.[12][13]
Seek medical attention if irritation develops or persists.[5]

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open to ensure thorough rinsing.[5][12] Remove contact lenses
if present and easy to do.[12] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[14] Rinse the mouth with water and seek immediate
medical attention.[14]

Protocol 5.3: Fire Response

o Activate Alarm: Immediately activate the nearest fire alarm and alert personnel.

o Assess and Extinguish (If Safe): For a very small, contained fire, trained personnel may use
a carbon dioxide (CO2) or dry chemical extinguisher.[5]

o Evacuate: If the fire is large or spreading, evacuate the area immediately. Close doors
behind you to contain the fire.

o Cooling: Firefighters may use a water spray to cool containers and prevent them from
exploding when heated.[5]

Section 6: Stability, Reactivity, and Disposal
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions (cool, dark, tightly
sealed).[5]

» Conditions to Avoid: High temperatures, open flames, sparks, and exposure to direct
sunlight.[5]

e Incompatible Materials: Strong oxidizing agents can react vigorously.[5]

e Hazardous Polymerization: While the SDS for the 4-isomer states that hazardous
polymerization does not occur, the presence of a vinyl group inherently carries this risk.[5]
Some suppliers inhibit the product with substances like p-tert-butylcatechol, confirming that
polymerization is a concern under certain conditions (e.g., heat, prolonged storage).[4] Treat
the material as potentially capable of polymerization and handle accordingly.

e Hazardous Decomposition: Combustion produces carbon monoxide and carbon dioxide.[5]

Protocol 6.1: Waste Disposal

o Waste Collection: Collect all waste containing 3-vinylanisole (including contaminated
absorbents and PPE) in a dedicated, clearly labeled, and sealed hazardous waste container.

e Segregation: Do not mix with incompatible waste streams, particularly strong oxidizers.

o Disposal: Disposal must be handled by a licensed hazardous waste disposal company in
strict accordance with all local, state, and federal regulations.[5][15] Do not dispose of down
the drain.

Conclusion

3-Vinylanisole is a valuable research chemical, and its safe use is achievable through a
combination of knowledge, preparation, and adherence to established safety protocols. The
core principles of risk mitigation—understanding the compound's properties, utilizing
engineering controls, wearing appropriate PPE, and being prepared for emergencies—form a
robust system for protecting laboratory personnel. By internalizing the causality behind these
safety measures, scientists can foster a culture of safety that is both intelligent and effective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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